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Compound of Interest

Compound Name: FD-1080

Cat. No.: B15553411

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals identify and
resolve common artifacts encountered during 18F-Fluorodeoxyglucose (FDG) Positron
Emission Tomography/Computed Tomography (PET/CT) imaging experiments.

Frequently Asked Questions (FAQSs)

Q1: What are the most common categories of artifacts in FDG-PET/CT imaging?

Al: Artifacts in FDG-PET/CT imaging can be broadly categorized into three main groups:
patient-related, radiotracer-related, and instrument-related artifacts.[1][2] Patient-related
artifacts include those caused by motion (respiratory and voluntary), metallic implants, and
patient size. Radiotracer-related artifacts often stem from issues with the injection process,
such as extravasation. Instrument-related artifacts can be due to the technical limitations of the
scanner, like truncation artifacts where the CT field of view (FOV) is smaller than the PET FOV.

[21[3]
Q2: How does patient motion affect the quality of FDG-PET/CT images?

A2: Patient motion during a scan can lead to several problems, including blurring of the
images, which reduces the accuracy of tracer uptake measurements, known as Standardized
Uptake Values (SUVs).[4] Motion can also cause a mismatch between the PET and CT data,
leading to inaccurate attenuation correction and potentially misplacing anatomical structures.[5]
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[6] Respiratory motion is a common issue, particularly affecting the thorax and upper abdomen.

[41[7]
Q3: What is a metal artifact and how does it impact the PET image?

A3: Metal artifacts are caused by high-density materials like dental fillings, prosthetic implants,
or chemotherapy ports. These materials can cause severe streaking and photon starvation on
the CT scan.[4][8] When this erroneous CT data is used for PET attenuation correction, it can
lead to significant over- and under-estimation of tracer activity in the tissues surrounding the
implant, which does not reflect the true biological distribution of FDG.[4][9]

Q4: What is radiotracer extravasation and how can it be identified?

A4: Radiotracer extravasation occurs when the FDG dose is accidentally injected into the soft
tissue instead of the vein. This can be identified by a very high, localized FDG uptake at the
injection site on the PET scan, which does not correspond to any anatomical structure on the
CT.[2] This can affect the quantification of tracer uptake in other parts of the body.[2]

Troubleshooting Guides
Issue 1: Motion Artifacts

Q: My PET/CT images of the thoracic region appear blurry and the SUV values seem lower
than expected. What could be the cause and how can I fix it?

A: This is likely due to respiratory motion. The movement of the diaphragm during breathing
causes a mismatch between the PET and CT scans, leading to blurring and inaccurate
quantification.[5][7]

Solutions:

e Respiratory Gating: This is the most effective technique to compensate for breathing motion.
The scanner monitors the patient's breathing cycle and acquires data in different "bins"
corresponding to different phases of respiration. These gated images can then be
reconstructed to reduce motion blurring.[4]

o Patient Instructions: Instruct the patient to breathe shallowly and consistently during the
scan.[2]
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» Image Registration: Post-acquisition software can be used to co-register the PET and CT
images to correct for motion.[4]

Issue 2: Metal-Induced Artifacts

Q: I am observing areas of artificially high and low FDG uptake around a patient's hip
prosthesis. How can | correct for this?

A: These are characteristic metal artifacts. The high density of the prosthesis corrupts the CT
data used for attenuation correction, leading to inaccurate PET values.[4][9]

Solutions:

» Metal Artifact Reduction (MAR) Algorithms: Most modern PET/CT scanners have software
algorithms designed to correct for metal artifacts in the CT images before they are used for
PET attenuation correction.[4][10]

» Review Non-Attenuation-Corrected (NAC) Images: Always review the NAC PET images.
While not quantitatively accurate, they are not affected by CT-based artifacts and can help
determine if an area of high uptake is a true biological finding or an artifact.[4]

e Modify CT Acquisition Parameters: In some cases, adjusting CT parameters (e.g., using a
higher kVp) can help reduce the severity of metal artifacts.[4]

Issue 3: Truncation Artifacts

Q: The edges of my PET images, especially in larger patients or when the arms are down,
show areas of artificially high uptake. What is causing this?

A: This is likely a truncation artifact. It occurs when parts of the body are outside the CT field of
view but still within the PET field of view.[2][3] The lack of CT data for these areas leads to
incorrect attenuation correction and artificially high SUV values at the edges of the image.[8]

Solutions:

o Patient Positioning: Whenever possible, position the patient so that their entire body is within
the CT FOV. For body scans, this often means imaging with the patient's arms raised above
their head.[3][10]
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» Use Extended FOV Reconstruction: Some scanners offer reconstruction algorithms that can
help correct for truncation artifacts.[10]

 Utilize Newer Scanners: Modern PET/CT scanners often have a larger CT FOV, which helps
to minimize truncation artifacts.[3]

Quantitative Data Summary

The following tables summarize the quantitative impact of artifact correction techniques on
Standardized Uptake Values (SUVSs).

Table 1: Impact of Metal Artifact Reduction (MAR) on SUVmean

. Reconstruction Percentage Change
Artifact Type Mean SUVmean
Method from WFBP

Bright Band Artifact WFBP (Standard) 0.99 £ 0.40

MARIS 0.96 £ 0.39 -3.0%

iIMAR 0.88 £0.35 -11.1%[10]

Dark Band Artifact WFBP (Standard) 0.75+0.10

iIMAR 1.00£0.01 +33.3%[10]

WFBP: Weighted Filtered Back Projection, MARIS: Metal Artifact Reduction in Image Space,
IMAR: iterative Metal Artifact Reduction.

Table 2: Impact of Respiratory Gating on SUVmax
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Study Number of Mean Increase in SUVmax
Lesions/Patients with Gating

Werner et al. 18 patients 22.4%[11]

Garcia Vicente et al. 42 lesions in 28 patients 83.3%[11]

Nehmeh et al. 4 patients Up to 16%[11]

Suenaga et al. Not specified 22%[12]

This study's compilation 89 lesions 19.81%[12]

Experimental Protocols
Protocol 1: Respiratory Gating for Motion Artifact
Reduction

This protocol aims to minimize motion artifacts from respiration.

Patient Preparation: Follow the standard protocol for FDG administration and uptake period.

Positioning: Position the patient on the scanner bed. Place the respiratory tracking system
(e.g., a pressure-sensitive belt or an infrared camera with a marker block) on the abdomen.
[41[13]

Acquire CT Scan: Perform a low-dose helical CT scan for attenuation correction and
anatomical localization. This can be a 4D CT where images are acquired at different phases

of the breathing cycle.[13]
Acquire 4D PET Scan:

o Start the PET acquisition in list mode, which records each event with its timing and
location information.

o Simultaneously, the respiratory tracking system records the breathing waveform and
sends trigger signals to the PET scanner.[4]
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o Data Binning: The list-mode data is retrospectively sorted into a number of bins (typically 4-
10) based on the phase of the respiratory cycle.[4]

e Image Reconstruction: Reconstruct the PET data from each bin separately. A motion-
averaged image can also be created by combining the data from all bins. The CT data is
matched to the corresponding respiratory phase for accurate attenuation correction of each
gated PET image.[4][13]

Protocol 2: Metal Artifact Reduction (MAR)

This protocol describes the general workflow for applying MAR algorithms.

e Acquire PET/CT Data: Perform the PET/CT scan as per the standard protocol.

e Initial CT Reconstruction: The CT data is initially reconstructed.

e Apply MAR Algorithm:
o The MAR software is applied to the raw CT data or the reconstructed CT images.
o The algorithm identifies the location of the metallic implant.

o It then corrects the artifact-corrupted data, often using an iterative process or by
interpolating the data in the affected regions.[4]

o Generate Corrected Attenuation Map: The corrected CT image is used to generate a more
accurate attenuation map for the PET data.[4]

o Reconstruct PET Data: The PET data is reconstructed using the corrected attenuation map.

[4]

o Review and Compare: Always compare the MAR-corrected PET images with the uncorrected
and non-attenuation-corrected images to ensure the validity of the findings.[4]

Visualizations
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Caption: Mechanism of FDG uptake and metabolic trapping in tumor cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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